Cas no 947502-66-1 (Prasugrel Hydroxy Thiolactone)

• Product Name: Prasugrel Hydroxy Thiolactone
• CAS No: 947502-66-1
• MF: C₁₈H₁₈FNO₃S
• MW: 347.403827190399
• CID: 1060571
• PubChem ID: 59407287
• Update Time: 2025-06-12

Prasugrel Hydroxy Thiolactone Chemical and Physical Properties

Names and Identifiers

• Prasugrel Hydroxy Thiolactone
• 5-[2-Cyclopropyl-1-(2-fluorophenyl)-2-oxoethyl]-7a-hydroxy-5,6,7, 7a-tetrahydrothieno[3,2-c]pyridin-2(4H)-one
• Prasugrel Hydroxy Th
• 5-[2-Cyclopropyl-1-(2-fluorophenyl)-2-oxoethyl]-5,6,7,7a-tetrahydro-7a-hydroxythieno[3,2-c]pyridin-2(4H)-one (ACI)
• 947502-66-1
• Prasugrel hydrochloride impurity, desacetyl hydroxyprasugrela-[USP]
• 5-[2-cyclopropyl-1-(2-fluorophenyl)-2-oxoethyl]-7a-hydroxy-2H,4H,5H,6H,7H,7aH-thieno[3,2-c]pyridin-2-one
• 5-(2-cyclopropyl-1-(2-fluorophenyl)-2-oxoethyl)-7a-hydroxy-5,6,7,7a-tetrahydrothieno[3,2-c]pyridin-2(4h)-one
• OJ1QGJ5J3O
• 5-[2-Cyclopropyl-1-(2-fluorophenyl)-2-oxoethyl]-5,6,7,7a-tetrahydro-7a-hydroxy thieno[3,2-c]pyridin-2(4H)-one;
• SCHEMBL13249014
• Thieno(3,2-C)pyridin-2(4H)-one, 5-(2-cyclopropyl-1-(2-fluorophenyl)-2-oxoethyl)-5,6,7,7a-tetrahydro-7a-hydroxy-
• DESACETYL HYDROXYPRASUGREL [USP IMPURITY]
• 5-(2-Cyclopropyl-1-(2-fluorophenyl)-2-oxoethyl)-5,6,7,7a-tetrahydro-7a-hydroxythieno(3,2-C)pyridin-2(4H)-one
• Desacetyl hydroxyprasugrel
• 5-[2-cyclopropyl-1-(2-fluorophenyl)-2-oxoethyl]-7a-hydroxy-6,7-dihydro-4H-thieno[3,2-c]pyridin-2-one
• UNII-OJ1QGJ5J3O

• MDL： MFCD28015627
• Inchi： 1S/C18H18FNO3S/c19-14-4-2-1-3-13(14)16(17(22)11-5-6-11)20-8-7-18(23)12(10-20)9-15(21)24-18/h1-4,9,11,16,23H,5-8,10H2
• InChI Key： OHANBBNBMKFHBI-UHFFFAOYSA-N
• SMILES： O=C1C=C2CN(C(C3C(F)=CC=CC=3)C(C3CC3)=O)CCC2(O)S1

Computed Properties

• Exact Mass: 347.09914277g/mol
• Monoisotopic Mass: 347.09914277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 82.9Ų

Experimental Properties

• Boiling Point: 547.8±50.0°C at 760 mmHg

Prasugrel Hydroxy Thiolactone Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Room Temperature

Additional information on Prasugrel Hydroxy Thiolactone

Comprehensive Overview of Prasugrel Hydroxy Thiolactone (CAS No. 947502-66-1): Properties, Applications, and Research Insights

Prasugrel Hydroxy Thiolactone (CAS No. 947502-66-1) is a critical intermediate in the synthesis of Prasugrel, a widely prescribed antiplatelet agent. This compound plays a pivotal role in pharmaceutical manufacturing, particularly in the production of drugs targeting cardiovascular diseases. With the increasing prevalence of heart-related conditions globally, the demand for Prasugrel and its intermediates, such as Prasugrel Hydroxy Thiolactone, has surged. Researchers and manufacturers are keenly interested in optimizing its synthesis to improve yield and purity, making it a hot topic in medicinal chemistry and pharmaceutical innovation.

The chemical structure of Prasugrel Hydroxy Thiolactone features a thiolactone ring, which is essential for its biological activity. This structural motif is responsible for the compound's ability to inhibit platelet aggregation, a mechanism crucial for preventing thrombotic events. Recent studies have explored the structure-activity relationship (SAR) of Prasugrel Hydroxy Thiolactone, shedding light on how modifications to its core structure can enhance efficacy or reduce side effects. Such insights are invaluable for the development of next-generation antiplatelet therapies.

In the context of green chemistry and sustainable manufacturing, the synthesis of Prasugrel Hydroxy Thiolactone has garnered attention. Researchers are investigating eco-friendly catalysts and solvent-free reactions to minimize environmental impact. This aligns with the growing trend of sustainable pharmaceuticals, a topic frequently searched by professionals in the field. Additionally, advancements in continuous flow chemistry have been applied to the production of Prasugrel Hydroxy Thiolactone, offering improved scalability and reduced waste generation.

The analytical characterization of Prasugrel Hydroxy Thiolactone is another area of focus. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to ensure the compound's purity and identity. These methods are critical for meeting regulatory standards set by agencies like the FDA and EMA. Quality control is paramount, as impurities in intermediates can significantly affect the safety and efficacy of the final drug product.

From a commercial perspective, the global market for Prasugrel Hydroxy Thiolactone is expanding, driven by the increasing incidence of acute coronary syndromes (ACS) and the rising adoption of Prasugrel-based therapies. Pharmaceutical companies are investing in robust supply chains to meet this demand, with a particular emphasis on API (active pharmaceutical ingredient) manufacturing. The compound's patent status and regulatory exclusivity also influence market dynamics, making it a subject of interest for pharmaceutical business analysts.

In summary, Prasugrel Hydroxy Thiolactone (CAS No. 947502-66-1) is a compound of significant importance in modern medicine. Its role in the synthesis of Prasugrel, coupled with ongoing research into its properties and applications, underscores its value in the pharmaceutical industry. As the field evolves, innovations in synthesis, analysis, and sustainability will continue to shape the future of this vital intermediate.